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Cat. No.: S547638

Get Quote

Yuankanin is a flavonoid compound found in specific medicinal plants. The table below summarizes its

basic information and origin.

Property Details

IUPAC Name
(Tentative)

4H-1-Benzopyran-4-one, 7-[[2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-
glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxyphenyl)- [1]

Molecular Formula C₂₇H₃₀O₁₄ [1]

Primary Identified
Sources

Millettia speciosa (root/rhizome) [1], Zushima Tablet (Traditional Chinese

Medicine for rheumatoid arthritis) [2]

Analytical Methods for Identification

The primary technique for identifying and characterizing Yuankanin in complex plant extracts is Ultra-

High Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry

(UHPLC-Q-Exactive Orbitrap-MS) [1].

Key Experimental Protocol:

Chromatography:
Column: ACQUITY UPLC HSS T3 (100 mm × 2.1 mm, 1.8 μm) [3] [1].

Mobile Phase: A) 0.1% formic acid in water; B) 0.1% formic acid in acetonitrile [3] [1].
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Gradient Elution: A multi-step program increasing the proportion of mobile phase B from 15%

to 100% over 18 minutes [3].
Temperature: 35°C [1].

Mass Spectrometry:
Data is acquired in both positive and negative ion modes to capture a wide range of

compounds [3].
The high mass accuracy of the Orbitrap analyzer allows for tentative identification by matching

the measured mass to a theoretical molecular formula [1].

The following diagram illustrates the typical workflow for identifying flavonoids like Yuankanin from a

plant sample.
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Workflow for Flavonoid Identification in Plant Extracts

Plant Material Collection

Sample Preparation
(Solvent Extraction, Filtration)

UHPLC Separation

High-Resolution MS Analysis
(Orbitrap)

Data Processing

Tentative Identification
(Mass/Fragment Matching)

Quantitative Analysis
(If reference standard available)

Click to download full resolution via product page

Challenges in Direct Comparison
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A direct, data-driven comparison of Yuankanin's "performance" (e.g., bioavailability, antioxidant capacity)

against other flavonoids is not currently possible based on the searched literature. The main challenges

include:

Lack of Comparative Bioactivity Data: While Yuankanin is noted as a component in medicines

with anti-inflammatory effects [2], specific quantitative data on its potency, IC₅₀ values, or mechanism
of action relative to well-known flavonoids like quercetin or genkwanin [4] is not available in the

searched results.
Absence in Broader Flavonoid Studies: Large-scale studies that systematically compare the

physicochemical properties, antioxidant activities, or intake assessment methods of flavonoids often
do not include Yuankanin as a specific subject [5] [6] [7].

Research Directions and Alternatives

To proceed with your analysis, you may consider the following approaches:

Focus on Structural Analogs: Compare Yuankanin's structure to more common flavonoids. Its
identity as a glycoside (linked to sugar molecules) [1] is a key feature. You could compare it with

other flavonoid glycosides (like rutin) versus aglycones (like quercetin), as the glycosylation
significantly impacts solubility and bioavailability [5] [6].

Investigate Broader Subclasses: Yuankanin can be studied as a representative of the flavone
subclass. You can find robust comparative data on the general behavior of flavones versus other

subclasses like flavonols, flavanones, or isoflavones in areas such as antioxidant capacity or
metabolic pathways [8] [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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